Cas no 58078-63-0 (β-D-Glucopyranoside, (3β,20S)-17-methyl-20-[(2S,5R)-5-methyl-2-piperidinyl]-18-norpregna-5,12-dien-3-yl)

β-D-Glucopyranoside, (3β,20S)-17-methyl-20-[(2S,5R)-5-methyl-2-piperidinyl]-18-norpregna-5,12-dien-3-yl structure
58078-63-0 structure
Product Name:β-D-Glucopyranoside, (3β,20S)-17-methyl-20-[(2S,5R)-5-methyl-2-piperidinyl]-18-norpregna-5,12-dien-3-yl
CAS No:58078-63-0
MF:C33H53NO6
MW:559.777030706406
CID:379987
Update Time:2024-03-01

β-D-Glucopyranoside, (3β,20S)-17-methyl-20-[(2S,5R)-5-methyl-2-piperidinyl]-18-norpregna-5,12-dien-3-yl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, (3b,20S)-17-methyl-20-[(2S,5R)-5-methyl-2-piperidinyl]-18-norpregna-5,12-dien-3-yl(9CI)
    • 16,28-Secosolanidane, b-D-glucopyranoside deriv.
    • b-D-Glucopyranoside, (3b)-17-methyl-18-nor-16,28-secosolanida-5,12-dien-3-yl
    • Veralomine
    • β-D-Glucopyranoside, (3β,20S)-17-methyl-20-[(2S,5R)-5-methyl-2-piperidinyl]-18-norpregna-5,12-dien-3-yl
    • Inchi: 1S/C33H53NO6/c1-18-5-10-26(34-16-18)19(2)32(3)14-12-23-22-7-6-20-15-21(11-13-33(20,4)25(22)9-8-24(23)32)39-31-30(38)29(37)28(36)27(17-35)40-31/h6,8,18-19,21-23,25-31,34-38H,5,7,9-17H2,1-4H3
    • InChI Key: KNXGEKKAEUDGMU-UHFFFAOYSA-N
    • SMILES: CC(C1(C2C(C3C(CC=2)C2(C(CC(OC4C(O)C(O)C(O)C(CO)O4)CC2)=CC3)C)CC1)C)C1NCC(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 40
  • XLogP3: 4.902
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